Cas no 105644-17-5 (1-Oxo Colterol)

• Product Name: 1-Oxo Colterol
• CAS No: 105644-17-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 1059288
• PubChem ID: 3015705
• Update Time: 2025-04-20

1-Oxo Colterol Chemical and Physical Properties

Names and Identifiers

• 1-Oxo Colterol
• 2-(tert-butylamino)-1-(3,4-dihydroxyphenyl)ethanone
• 2-(tert-butylamino)-1-(3,4-dihydroxyphenyl)ethan-1-one
• 105644-17-5
• Z7NVE2N7DB
• 1-(3,4-Dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]ethanone
• 3,4-dihydroxyphenyl N-(tert-butyl)aminomethyl ketone
• Ethanone, 1-(3,4-dihydroxyphenyl)-2-[(1,1-dimethylethyl)amino]-
• UNII-Z7NVE2N7DB
• SCHEMBL9768098
• RNGOPMBKNLMANA-UHFFFAOYSA-N
• Ethanone, 1-(3,4-dihydroxyphenyl)-2-((1,1-dimethylethyl)amino)-
• 1-(3,4-Dihydroxyphenyl)-2-((1,1-dimethylethyl)amino)ethanone
• DTXSID50388486

• Inchi： 1S/C12H17NO3/c1-12(2,3)13-7-11(16)8-4-5-9(14)10(15)6-8/h4-6,13-15H,7H2,1-3H3
• InChI Key： RNGOPMBKNLMANA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)O)O)CNC(C)(C)C

Computed Properties

• Exact Mass: 223.12100
• Monoisotopic Mass: 223.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 411.4±40.0 °C at 760 mmHg
• Flash Point: 202.6±27.3 °C
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 69.56000
• LogP: 2.05950
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Oxo Colterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones